Cas no 2059450-00-7 (6-(2-fluorophenyl)methylpyridine-3-carboxylic acid)

• Product Name: 6-(2-fluorophenyl)methylpyridine-3-carboxylic acid
• CAS No: 2059450-00-7
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• MDL: MFCD29081830
• CID: 4784446
• PubChem ID: 110082208
• Update Time: 2025-11-06

6-(2-fluorophenyl)methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2-Fluorobenzyl)nicotinic acid
• 6-(2-fluorophenyl)methylpyridine-3-carboxylic acid

• MDL： MFCD29081830
• Inchi： 1S/C13H10FNO2/c14-12-4-2-1-3-9(12)7-11-6-5-10(8-15-11)13(16)17/h1-6,8H,7H2,(H,16,17)
• InChI Key： GCRUVDXKFATQBW-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC1C=CC(C(=O)O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-(2-fluorophenyl)methylpyridine-3-carboxylic acid

Recent Advances in the Study of 6-(2-fluorophenyl)methylpyridine-3-carboxylic acid (CAS: 2059450-00-7)

The compound 6-(2-fluorophenyl)methylpyridine-3-carboxylic acid (CAS: 2059450-00-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorophenyl and pyridine-carboxylic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, paving the way for its potential use in drug development.

One of the key areas of research has been the optimization of the synthetic pathway for 6-(2-fluorophenyl)methylpyridine-3-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further pharmacological evaluations and potential large-scale manufacturing. The study also highlighted the compound's stability under various physiological conditions, which is a crucial factor for its bioavailability and therapeutic efficacy.

In terms of pharmacological properties, recent in vitro and in vivo studies have demonstrated that 6-(2-fluorophenyl)methylpyridine-3-carboxylic acid exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, a 2024 study in Biochemical Pharmacology reported that the compound effectively inhibits cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. This finding suggests its potential application as a non-steroidal anti-inflammatory drug (NSAID) with possibly fewer side effects compared to existing therapeutics.

Furthermore, preliminary investigations into the compound's pharmacokinetics have revealed favorable absorption and distribution profiles. A recent preclinical study conducted by a leading pharmaceutical research institute indicated that 6-(2-fluorophenyl)methylpyridine-3-carboxylic acid has a high oral bioavailability and a relatively long half-life, which could support once-daily dosing in clinical settings. These properties are particularly advantageous for developing patient-friendly formulations.

Despite these promising findings, challenges remain in the development of 6-(2-fluorophenyl)methylpyridine-3-carboxylic acid as a therapeutic agent. Current research is focused on addressing potential toxicity concerns and optimizing its selectivity to minimize off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through the drug development pipeline, with the goal of initiating Phase I clinical trials within the next two years.

In conclusion, 6-(2-fluorophenyl)methylpyridine-3-carboxylic acid (CAS: 2059450-00-7) represents a promising candidate for further drug development, particularly in the areas of inflammation and pain management. Continued research and investment in this compound could lead to the discovery of novel therapeutics with improved efficacy and safety profiles. The scientific community eagerly anticipates further updates on its progress.